Cas no 165554-83-6 (1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-)

1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)- structure
165554-83-6 structure
Product Name:1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-
CAS No:165554-83-6
MF:C8H12F3N3O
MW:223.195591926575
CID:1345077
Update Time:2024-08-17

1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-
    • Inchi: 1S/C8H12F3N3O/c1-12-4-3-5-6(8(9,10)11)13-14(2)7(5)15/h12,15H,3-4H2,1-2H3
    • InChI Key: KXRHPKWNQASCDB-UHFFFAOYSA-N
    • SMILES: N1(C)C(O)=C(CCNC)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 223.09336

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 290.2±35.0 °C(Predicted)
  • PSA: 50.08
  • pka: 7.86±0.50(Predicted)
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